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An In-depth Technical Guide to 3-Chlorobenzophenone: Molecular Structure, Properties, and
Applications

Abstract

3-Chlorobenzophenone is a halogenated aromatic ketone of significant interest in organic
synthesis and pharmaceutical development. Its molecular architecture, characterized by a
benzoyl group attached to a chlorophenyl ring, imparts unique reactivity and makes it a
valuable intermediate for synthesizing a variety of more complex molecules. This guide
provides a comprehensive overview of its molecular structure, chemical formula,
physicochemical properties, and spectroscopic signature. Furthermore, it delves into its
synthesis, key reactions, and prevalent applications, with a particular focus on its role as a
precursor in the development of pharmacologically active compounds. Safety and handling
considerations are also discussed to ensure its proper use in a laboratory setting.

Molecular Structure and Chemical Formula

3-Chlorobenzophenone, a chlorinated derivative of benzophenone, possesses a molecular
structure consisting of two phenyl rings linked by a ketone carbonyl group. One of the phenyl
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rings is substituted with a chlorine atom at the meta (3-position) position.

e Chemical Name: 3-Chlorobenzophenone

e Synonyms: (3-chlorophenyl)(phenyl)methanone, m-Chlorobenzophenone
e Molecular Formula: C13HoCIO

e CAS Number: 1016-78-0

e Molecular Weight: 216.66 g/mol

The presence of the electron-withdrawing chlorine atom and the carbonyl group significantly
influences the electron density distribution across the molecule, impacting its reactivity and
physical properties.

Visualizing the Structure:
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Figure 1: 2D representation of the 3-Chlorobenzophenone molecular structure.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1143863/docs?utm_src=pdf-body-img#3-chlorobenzophenone-molecular-structure-and-formula
https://www.benchchem.com/product/b1143863/docs?utm_src=pdf-body#3-chlorobenzophenone-molecular-structure-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The physical and chemical characteristics of 3-Chlorobenzophenone are summarized in the
table below. These properties are crucial for its handling, storage, and application in various
chemical reactions.

Property Value Source

) White to off-white crystalline
Physical State

solid
Melting Point 81-84 °C
Boiling Point 338.9 °C at 760 mmHg

Insoluble in water; Soluble in
Solubility organic solvents like ethanol,

ether, and benzene.

Density 1.252 g/cm3

Refractive Index 1.611

Spectroscopic Analysis

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 3-
Chlorobenzophenone.

« Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band
around 1660-1680 cm~1 corresponding to the C=0 stretching of the diaryl ketone. Additional
peaks in the aromatic region (1450-1600 cm~1) and a C-ClI stretching band (around 700-800
cm~1) are also prominent.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum typically shows a complex multiplet in the aromatic
region (& 7.2-7.8 ppm) corresponding to the nine protons on the two phenyl rings. The
protons on the chlorinated ring are deshielded to varying extents due to the anisotropic
effect of the carbonyl group and the inductive effect of the chlorine atom.
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o 18C NMR: The carbon NMR spectrum displays a characteristic signal for the carbonyl
carbon around & 195 ppm. The aromatic carbons appear in the & 125-140 ppm region,
with the carbon bearing the chlorine atom showing a distinct chemical shift.

e Mass Spectrometry (MS): The mass spectrum exhibits a molecular ion peak (M*) at m/z 216
and a characteristic M+2 peak at m/z 218 with an intensity of about one-third of the M* peak,
which is indicative of the presence of a single chlorine atom. Common fragmentation
patterns involve the loss of the chlorophenyl or phenyl radical.

Synthesis and Reactivity
Synthesis Workflow

3-Chlorobenzophenone is commonly synthesized via the Friedel-Crafts acylation reaction.
This involves the reaction of benzoyl chloride with chlorobenzene in the presence of a Lewis
acid catalyst, such as aluminum chloride (AIClI3).

Reactants

Benzoyl Chloride
Chlorobenzene

Catalyst Product

Forms Electrophilic
Acylium lon

3-Chlorobenzophenone

AICIs (Lewis Acid)

Reaction Conditions

[Inert Solvent (e.g., CSz or Dichloromethane)]

Room Temperature
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o To cite this document: BenchChem. [3-Chlorobenzophenone molecular structure and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143863/docs#3-chlorobenzophenone-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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